N-(4-tert-Butyl-2-nitrophenyl)acetamide
Overview
Description
N-(4-tert-Butyl-2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 98373. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Functionalized Calixarenes for Anion Binding : p-tert-Butylthiacalix[4]arenes functionalized with N-(4'-nitrophenyl)acetamide groups exhibit effective binding properties for various anions, acting as selective receptors for fluoride, acetate, and hydrogen phosphate ions. This suggests potential applications in molecular recognition and sensor development (Vavilova & Stoikov, 2017).
Solvatochromism and Hydrogen Bonding Studies : N-(4-Methyl-2-nitrophenyl)acetamide, a related compound, demonstrates unique solvatochromic behavior and forms complexes with protophilic solvents through bifurcate hydrogen bonding, indicating potential for studying solvent interactions and molecular dynamics (Krivoruchka et al., 2004).
Pharmacological Applications : Acetamide derivatives, such as N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide, demonstrate cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. This suggests their potential as therapeutic agents (Rani, Pal, Hegde, & Hashim, 2016).
Spin-Trapping and Neuroprotection : Substituted α-phenyl-N-tert-butyl nitrones, including those with acetamide substituents, are evaluated for their spin-trapping properties and neuroprotective effects, indicating applications in the study of radical species and neurodegenerative diseases (Deletraz et al., 2020).
Hydrogen Bond Studies in Acetamides : Research on substituted N-(2-hydroxyphenyl)acetamides, including those with tert-butyl groups, explores intramolecular and intermolecular hydrogen bonding, contributing to the understanding of molecular interactions and structure-activity relationships (Romero & Margarita, 2008).
Biochemical Analysis
Biochemical Properties
N-(4-tert-Butyl-2-nitrophenyl)acetamide has been shown to interact with a number of anions, acting as an effective receptor . It has been found to bind to these anions with association constants within the range of 3.55 × 10^3 –7.94 × 10^5 M^−1 . The binding selectivity for F^−, Cl^−, CH3CO2^−, and H2PO4^− anions against other anions was in the range of 4.1–223.9 .
Molecular Mechanism
It has been suggested that the compound binds to anions, potentially influencing their biochemical activity .
Properties
IUPAC Name |
N-(4-tert-butyl-2-nitrophenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-8(15)13-10-6-5-9(12(2,3)4)7-11(10)14(16)17/h5-7H,1-4H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKEOXGOYGVYZJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)C(C)(C)C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90193652 | |
Record name | N-(4-(1,1-Dimethylethyl)-2-nitrophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90193652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40655-37-6 | |
Record name | N-[4-(1,1-Dimethylethyl)-2-nitrophenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40655-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-(1,1-Dimethylethyl)-2-nitrophenyl)acetamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040655376 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC98373 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=98373 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(4-(1,1-Dimethylethyl)-2-nitrophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90193652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[4-(1,1-dimethylethyl)-2-nitrophenyl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.004 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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